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Compound of Interest

Compound Name: C-8 Ceramide-1-phosphate

Cat. No.: B1141823 Get Quote

C-8 Ceramide-1-Phosphate (C8-C1P): Technical
Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the quality control and purity assessment of C-8
Ceramide-1-Phosphate (C8-C1P). It includes frequently asked questions, troubleshooting

guides for common experimental issues, and detailed analytical protocols.

Frequently Asked Questions (FAQs)
Q1: What is C-8 Ceramide-1-Phosphate (C8-C1P)? A1: C-8 Ceramide-1-Phosphate is a

synthetic, short-chain analog of the naturally occurring bioactive sphingolipid, Ceramide-1-

Phosphate (C1P).[1] It is more water-soluble than its long-chain counterparts, making it a

useful tool for in-vitro experiments studying cellular processes. C8-C1P is known to stimulate

DNA synthesis and cell division, often exhibiting effects opposite to those of C8-ceramide,

which is typically associated with apoptosis and cell cycle arrest.[1][2]

Q2: How should I store and handle C8-C1P? A2: C8-C1P should be stored as a solid at -20°C.

[1][3] Under these conditions, it is stable for at least one to four years, depending on the

supplier.[1][3] Before use, allow the vial to warm to room temperature before opening to

prevent moisture condensation.
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Q3: How do I correctly solubilize C8-C1P? A3: C8-C1P is supplied as a neat solid.[1] For cell-

based assays, it can be challenging to solubilize directly in aqueous buffers. A recommended

method is to dissolve it in a basic solution, such as 10 mM NaOH, to a concentration of at least

12 mg/mL (pH > 7.5).[1] For experiments involving vesicles, C1P can be prepared in ultrapure

water by sonication on ice until the solution is clear.[4] Always refer to the manufacturer's

product data sheet for specific solubility information.

Q4: What is the typical purity of commercially available C8-C1P? A4: The purity of C8-C1P can

vary by manufacturer. It is commonly available with a purity of ≥90% or >99%.[1][3] It is critical

to obtain the batch-specific Certificate of Analysis (CoA) from the supplier to confirm the exact

purity and identity before conducting experiments.

Q5: Why is C8-C1P used in research instead of natural, long-chain C1P? A5: Short-chain

analogs like C8-C1P are frequently used because they are more cell-permeable and easier to

handle in aqueous solutions compared to natural long-chain ceramides.[2] This improved

solubility facilitates their delivery to cells in culture. However, it is important to note that some

enzymes, like ceramide kinase (CerK), show substrate specificity and may process short-chain

ceramides less efficiently than their long-chain counterparts.[2][5]

Summary of Quantitative Data
Quantitative data for C8-C1P is summarized below. Users should always consult the product-

specific data sheet from their supplier for batch-specific information.

Table 1: Typical Physical and Chemical Properties of C8-C1P (d18:1/8:0)
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Property Value Source

Molecular Formula C₂₆H₅₂NO₆P [1]

Formula Weight 505.7 g/mol [1]

Purity Specification
≥90% to >99% (Supplier

Dependent)
[1][3]

Appearance Neat Solid [1]

Storage Temperature -20°C [1][3]

Long-Term Stability ≥ 1-4 Years (at -20°C) [1][3]

| Solubility | >12 mg/mL in 10 mM NaOH (pH > 7.5) |[1] |

Visualized Workflows and Pathways

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.caymanchem.com/product/62547/c8-ceramide-1-phosphate-d18-1-8-0
https://www.caymanchem.com/product/62547/c8-ceramide-1-phosphate-d18-1-8-0
https://www.caymanchem.com/product/62547/c8-ceramide-1-phosphate-d18-1-8-0
https://avantiresearch.com/product/860652
https://www.caymanchem.com/product/62547/c8-ceramide-1-phosphate-d18-1-8-0
https://www.caymanchem.com/product/62547/c8-ceramide-1-phosphate-d18-1-8-0
https://avantiresearch.com/product/860652
https://www.caymanchem.com/product/62547/c8-ceramide-1-phosphate-d18-1-8-0
https://avantiresearch.com/product/860652
https://www.caymanchem.com/product/62547/c8-ceramide-1-phosphate-d18-1-8-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quality Control Workflow for C8-C1P

Receive C8-C1P

Verify Certificate of Analysis (CoA)

Store at -20°C

Prepare Stock Solution (e.g., in 10 mM NaOH)

Purity/Identity Check (Optional but Recommended)
LC-MS/MS Analysis

Solubility Test in Final Buffer

Proceed with Experiment

Successful

Troubleshoot Experiment

Fails
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Core Signaling Pathways of Ceramide-1-Phosphate (C1P)
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Troubleshooting Logic for High C1P Quantification

High C1P Signal Detected

Does extraction protocol
use base hydrolysis?

Was the extract fully
neutralized before heating

or downstream steps?

Yes

Re-evaluate other sources
of contamination or error.

No

High probability of artifactual C1P
generation from Sphingomyelin (SM).

No / Unsure Yes

Solution:
1. Ensure complete neutralization.

2. Run SM-only controls.
3. Refine extraction method.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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